Cas no 136781-39-0 (3-(acetylamino)butanoic acid)

• Product Name: 3-(acetylamino)butanoic acid
• CAS No: 136781-39-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD00045919
• CID: 1072280
• PubChem ID: 22234721
• Update Time: 2025-09-27

3-(acetylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamidobutanoic acid
• 3-(Acetylamino)butanoic acid
• 3-acetylaminobutyric acid
• 3-Acetylamino-butyric acid
• AG-D-74891
• Ambcb4027009
• CTK4C0467
• 136781-39-0
• 3-Acetamidobutanoicacid
• EN300-295561
• DTXSID10623643
• SCHEMBL795359
• Butanoic acid, 3-(acetylamino)-
• AKOS008987461
• 3-(acetylamino)butanoic acid(SALTDATA: FREE)
• LS-06963
• ALBB-022398
• DB-252323
• MFCD00045919
• CS-0276848
• 3-(acetylamino)butanoic acid

• MDL： MFCD00045919
• Inchi： 1S/C6H11NO3/c1-4(3-6(9)10)7-5(2)8/h4H,3H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key： GONZZHIQIZBCNK-UHFFFAOYSA-N
• SMILES： CC(NC(=O)C)CC(=O)O

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives